Cas no 1202751-83-4 (2-(thiophen-2-yl)propan-2-amine hydrochloride)

• Product Name: 2-(thiophen-2-yl)propan-2-amine hydrochloride
• CAS No: 1202751-83-4
• MF: C₇H₁₂ClNS
• MW: 177.69487953186
• CID: 6039467
• PubChem ID: 23620936
• Update Time: 2025-06-11

2-(thiophen-2-yl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, α,α-dimethyl-, hydrochloride (1:1)
• 2-(thiophen-2-yl)propan-2-amine hydrochloride
• 1202751-83-4
• EN300-19082305

• Inchi： 1S/C7H11NS.ClH/c1-7(2,8)6-4-3-5-9-6;/h3-5H,8H2,1-2H3;1H
• InChI Key： BBCWAEIXWGUKGI-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(N)(C)C.Cl

Computed Properties

• Exact Mass: 177.0378983g/mol
• Monoisotopic Mass: 177.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(thiophen-2-yl)propan-2-amine hydrochloride

Introduction to 2-(Thiophen-2-yl)propan-2-amine Hydrochloride (CAS No. 1202751-83-4)

2-(Thiophen-2-yl)propan-2-amine hydrochloride (CAS No. 1202751-83-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(thiophen-2-yl)propan-2-amine hydrochloride consists of a thiophene ring attached to a propan-2-amine moiety, with the entire molecule being present as a hydrochloride salt. The thiophene ring, a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. These properties contribute to its bioactivity and potential for modulating specific biological targets.

Recent studies have highlighted the pharmacological properties of 2-(thiophen-2-yl)propan-2-amine hydrochloride. One notable area of research is its interaction with neurotransmitter systems, particularly serotonin and dopamine receptors. These receptors play crucial roles in regulating mood, cognition, and other neurological functions. Preliminary in vitro and in vivo studies have shown that 2-(thiophen-2-yl)propan-2-amine hydrochloride exhibits selective binding to these receptors, suggesting its potential as a lead compound for the development of new drugs targeting neuropsychiatric disorders.

In addition to its potential in neuropsychiatric applications, 2-(thiophen-2-yl)propan-2-amine hydrochloride has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Studies have demonstrated that 2-(thiophen-2-yl)propan-2-amine hydrochloride can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory conditions.

The synthesis of 2-(thiophen-2-yl)propan-2-amine hydrochloride involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-bromothiophene with propargylamine followed by reduction and subsequent conversion to the hydrochloride salt. This synthetic pathway is efficient and scalable, making it suitable for large-scale production in industrial settings.

To further explore the therapeutic potential of 2-(thiophen-2-yl)propan-2-amine hydrochloride, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess various parameters, including pharmacokinetics, pharmacodynamics, and adverse effects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant safety concerns reported.

In conclusion, 2-(thiophen-2-yl)propan-2-amine hydrochloride (CAS No. 1202751-83-4) is a promising compound with diverse biological activities. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting neuropsychiatric disorders and inflammatory diseases. As research in this area continues to advance, it is expected that this compound will play an increasingly important role in the pharmaceutical industry.